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Compound Name: 4-Formylcinnamic acid
CAS No.: 23359-08-2
Cat. No.: B1233681

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 4-Formylcinnamic Acid: Melting Point and Stability

\

This guide provides a comprehensive technical overview of the critical physicochemical properties of 4-Formylcinnamic acid, focusing on its melting
scientists, and drug development professionals, this document synthesizes fundamental principles with field-proven experimental methodologies to e

Introduction to 4-Formylcinnamic Acid

4-Formylcinnamic acid ((2E)-3-(4-formylphenyl)prop-2-enoic acid) is a derivative of cinnamic acid, a compound central to the biosynthesis of numer
both a carboxylic acid and an aldehyde group, makes it a valuable building block in organic synthesis and a person of interest in medicinal chemistry
and chemical properties is paramount for its effective application, ensuring reproducibility in experimental design and stability in formulated products.

Part 1: Melting Point Characterization

The melting point is a fundamental thermodynamic property that provides a reliable indicator of a compound's purity. For a pure crystalline solid, the r
substance transitions from a solid to a liquid state.[3] The presence of even small amounts of miscible impurities typically results in a depression of th

Reported Melting Point Data

The melting point of 4-Formylcinnamic acid has been consistently reported within a specific range, as summarized below.

Property Value Source(s)
Melting Point 250°C to 255°C [5]
Appearance Light yellow to beige crystalline powder [5]

Experimental Protocol: Capillary Melting Point Determination

The determination of a melting point range is a routine and essential procedure in synthetic and analytical chemistry. The following protocol outlines tl
apparatus (e.g., a Mel-Temp).[4]

Causality Behind Experimental Choices:
« Fine Powder: Grinding the sample into a fine powder ensures uniform heat distribution throughout the sample.[4]
« Tight Packing: Tightly packing the capillary tube prevents air pockets and ensures efficient heat transfer from the block to the crystals.[4]

* Slow Heating Rate: A slow heating rate (1-2°C per minute) near the expected melting point is critical.[4] Rapid heating does not allow the system tc
high melting point reading as the thermometer's temperature reading will lag behind the actual temperature of the sample.

Step-by-Step Methodology:
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* Sample Preparation:

o Place a small amount of dry 4-Formylcinnamic acid on a clean, dry watch glass.

o Thoroughly crush the crystalline powder into a fine, uniform powder using a spatula.[6]

« Capillary Tube Loading:

o

Take a capillary tube, sealed at one end.

o Press the open end of the capillary tube into the powdered sample until a small amount of material enters the tube.

o

Invert the tube and gently tap it on a hard surface to pack the powder tightly into the sealed end.
o Repeat until the packed sample is approximately 1-2 mm high.[6][7]

* Apparatus Setup:
o Insert the packed capillary tube into one of the sample slots of the melting point apparatus.
o Ensure the thermometer or temperature probe is correctly positioned.[3]

* Melting Point Determination:

o Rapid Initial Run (Optional but Recommended): Set a high heating rate to quickly determine an approximate melting point. This saves time in sul

o

Accurate Measurement: Allow the apparatus to cool well below the approximate melting point. Prepare a fresh sample in a new capillary tube.

o]

Set the heating rate so that the temperature rises at approximately 1-2°C per minute once it is within 20°C of the expected melting point.[4]

o

Record T1: Note the temperature at which the first drop of liquid appears.

o

Record T2: Note the temperature at which the last solid crystal melts completely.[6]

o

The melting point is reported as the range from T1 to T2.

Diagram of Melting Point Determination Workflow
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Caption: Workflow for accurate melting point determination.

Part 2: Chemical Stability Profile

The stability of a compound under various environmental conditions is a critical parameter, influencing its shelf-life, storage requirements, and degrad
concerns include thermal stress, hydrolysis, and photodegradation.

General and Thermal Stability

4-Formylcinnamic acid is reported to be stable under normal storage conditions.[8][9] However, like many organic molecules, it is susceptible to de¢
acid functional groups on the cinnamic acid backbone influence its overall stability.[10] Thermogravimetric Analysis (TGA) is the standard method for
function of temperature. While specific TGA data for 4-Formylcinnamic acid is not readily available in the search results, studies on related cinnamic
temperatures approaching or exceeding 200°C.[11][12]

Key Considerations:
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» Storage: The compound should be stored in a dry, cool, and well-ventilated place in a tightly closed container.[8][9]

« Incompatibilities: Avoid contact with strong oxidizing agents.[8]

Photostability

Cinnamic acid and its derivatives are known to be susceptible to photodegradation.[13] The primary mechanism of photodegradation upon exposure
[14] While the trans isomer is typically the more stable and common form, UV exposure can convert it to the cis isomer, altering its physicochemical a

Key Considerations:

« Light Protection: To minimize photodegradation, solid 4-Formylcinnamic acid and its solutions should be stored in a dark place, using amber glas
« Experimental Work: When working with solutions, it is advisable to work under amber or UV-filtered light to prevent degradation during experiments
Hydrolytic Stability

The stability of 4-Formylcinnamic acid in aqueous solutions can be influenced by pH. While specific data is limited, related ester derivatives of cinne
acidic or basic conditions.[15] For 4-Formylcinnamic acid itself, the primary concern in agueous media would be potential reactions involving the alc

Part 3: Experimental Protocols for Stability Assessment

To rigorously characterize the stability of a compound like 4-Formylcinnamic acid, standardized analytical techniques are employed.

Protocol 1: Thermal Stability Assessment via Thermogravimetric Analysis (TGA)

TGA measures changes in the mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to determine the thermal :
Step-by-Step Methodology:
« Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.
« Sample Preparation: Place a small, accurately weighed amount of 4-Formylcinnamic acid (typically 5-10 mg) into a TGA pan (e.g., platinum or alt
* Analysis Parameters:
o Purge Gas: Set an inert purge gas, typically nitrogen, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative decomposition.[18]
o Temperature Program:
= Equilibrate the sample at a starting temperature (e.g., 30°C).
= Ramp the temperature at a constant heating rate (e.g., 10°C/min or 20°C/min) to a final temperature well above the expected decomposition (
« Data Acquisition: Record the sample mass as a function of temperature.

« Data Analysis: Plot the percentage of initial mass versus temperature. The onset temperature of decomposition is determined from this curve, indic

Protocol 2: Photostability Assessment (ICH Q1B Guideline)

The International Council for Harmonisation (ICH) guideline Q1B provides a standardized approach for photostability testing.[20][21] This protocol out
exposure.

Step-by-Step Methodology:
« Sample Preparation:

o Solid State: Spread a thin layer of solid 4-Formylcinnamic acid in a suitable container (e.g., quartz or borosilicate glass dish).
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o Solution State: Prepare a solution of the compound in a suitable solvent (e.g., methanol or acetonitrile/water) and place it in a chemically inert, tr

o Dark Control: Prepare an identical set of samples (solid and solution) and wrap them securely in aluminum foil to serve as dark controls.[21]

« Light Exposure:

o Place the exposed samples and the dark controls in a photostability chamber.

o Expose the samples to a light source that provides a combination of visible and UV light.

o The total exposure should be no less than 1.2 million lux hours of visible light and 200 watt hours per square meter of near-UV energy.[20][21]
» Post-Exposure Analysis:

o After exposure, visually inspect all samples for any changes in appearance (e.g., color change).

o Analyze the exposed samples and the dark controls using a validated stability-indicating analytical method, such as High-Performance Liquid Ct

« Data Interpretation: Compare the analytical results (e.g., purity, degradation products) of the exposed samples to the dark controls. A significant chi

4-Formylcinnamic Acid Batch
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Caption: General workflow for thermal and photostability testing.

Conclusion

This guide has detailed the critical physicochemical parameters of 4-Formylcinnamic acid, focusing on its melting point and stability. The compound
crystalline solid. While stable under standard storage conditions, its cinnamic acid backbone renders it susceptible to photodegradation, necessitating
a robust framework for the precise determination of these properties, ensuring data integrity and reproducibility for researchers and developers in the
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